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Compound of Interest

Compound Name: Kanamyecin

Cat. No.: B1591234

For Researchers, Scientists, and Drug Development Professionals

Kanamycin sulfate, a widely utilized aminoglycoside antibiotic, plays a critical role in various
research and clinical applications. Derived from the bacterium Streptomyces kanamyceticus, its
efficacy stems from its ability to inhibit protein synthesis in susceptible bacteria by binding to
the 30S ribosomal subunit. This technical guide provides an in-depth analysis of the molecular
formula and weight of Kanamycin sulfate, essential parameters for accurate experimental
design and drug development.

Molecular Composition and Weight

Kanamyecin is primarily available as Kanamycin A, which can be formulated as a sulfate salt to
enhance its stability and solubility. The addition of sulfuric acid (H2SOa4) to Kanamycin A results
in the formation of Kanamycin sulfate. This conversion alters the molecule's overall molecular
formula and weight.

The table below summarizes the key molecular characteristics of both Kanamycin A (the free
base) and its sulfate salt.

Compound Molecular Formula Molar Mass ( g/mol )
Kanamycin A C1sH36N4O11[1] 484.50[1]
Kanamycin Sulfate C1sH3sN4015S[2][3][4] 582.58[5][6][7]
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The molecular formula for Kanamycin sulfate can also be represented as Ci1sH36N4O11 ¢
H2S0a4[5][8]. This notation explicitly illustrates the composition of the molecule as a salt of
Kanamycin A and sulfuric acid. The addition of the sulfuric acid molecule (molar mass
approximately 98.08 g/mol ) to Kanamycin A (molar mass 484.50 g/mol ) accounts for the
increased molar mass of Kanamycin sulfate.

Conceptual Experimental Protocol: Molecular
Weight Determination via Mass Spectrometry

The accurate determination of the molecular weight of Kanamycin sulfate is crucial for its
quantification and quality control. Mass spectrometry is a powerful analytical technique for this
purpose.

Objective: To determine the molecular weight of a Kanamycin sulfate sample using
Electrospray lonization Mass Spectrometry (ESI-MS).

Methodology:
e Sample Preparation:
o Accurately weigh a small amount of the Kanamycin sulfate reference standard.

o Dissolve the sample in a suitable solvent system, such as a mixture of water and
acetonitrile with a small percentage of formic acid to facilitate ionization. The final
concentration should be in the low pg/mL range.

¢ Instrumentation:

o Utilize a high-resolution mass spectrometer equipped with an electrospray ionization (ESI)
source.

o Calibrate the instrument using a known calibration standard to ensure mass accuracy.
e ESI-MS Analysis:

o Introduce the prepared sample into the ESI source via direct infusion or through a liquid
chromatography system.
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o Apply a high voltage to the ESI needle to generate a fine spray of charged droplets.

o As the solvent evaporates, the analyte molecules become charged, forming protonated
molecules [M+H]* in positive ion mode.

o The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

o Data Analysis:

o Acquire the mass spectrum, which will show a peak corresponding to the protonated
Kanamycin A molecule (the organic component of the salt).

o The expected m/z for the protonated Kanamycin A molecule [C1sH36N4O11 + H]* would
be approximately 485.25.

o The presence of the sulfate counter-ion is inferred from the sample's known identity and
the measured mass of the organic component. The overall molecular weight of the salt is
calculated based on the confirmed structure of the organic cation.

Experimental Workflow

Sample Preparation

Mass Spectrometry Analysis Data Interpretation
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Caption: Workflow for Molecular Weight Determination of Kanamycin Sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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